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Compound of Interest

Compound Name: tert-Butyl indoline-1-carboxylate

Cat. No.: B137567

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
tert-Butyl indoline-1-carboxylate (CAS RN: 143262-10-6), ensuring compliance with safety
regulations and minimizing environmental impact.

Immediate Safety and Hazard Information

tert-Butyl indoline-1-carboxylate is classified as a combustible solid that can cause skin, eye,
and respiratory irritation.[1] Adherence to appropriate safety protocols is mandatory during
handling and disposal.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

» Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is
recommended if handling large quantities or in a poorly ventilated area.

» Protective Clothing: A lab coat or chemical-resistant apron.
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Hazard Classification GHS Hazard Statement Precautionary Statement

P264: Wash skin thoroughly

Skin Irritation (Category 2) H315: Causes skin irritation ]
after handling.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
H319: Causes serious eye water for several minutes.

Eye Irritation (Category 2A) S )
irritation Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific target organ toxicity — ] P261: Avoid breathing
) H335: May cause respiratory ]
Single exposure (Category 3), ritat dust/fume/gas/mist/vapors/spr
irritation
Respiratory tract irritation ay.

Step-by-Step Disposal Procedure

The disposal of tert-Butyl indoline-1-carboxylate must be conducted in accordance with
local, state, and federal regulations. It is imperative to treat this compound as hazardous waste.

o Waste Identification and Segregation:

o Designate a specific, clearly labeled container for tert-Butyl indoline-1-carboxylate
waste. The container must be in good condition and compatible with the chemical.

o Do not mix this waste with other chemical waste streams unless compatibility has been
verified. Incompatible materials can lead to dangerous chemical reactions.

o Container Labeling:
o Affix a "Hazardous Waste" label to the container.
o The label must include:
» The full chemical name: "tert-Butyl indoline-1-carboxylate"

= CAS Number: "143262-10-6"
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» The hazard characteristics (e.g., "Irritant,” "Combustible Solid").
» The date when the waste was first added to the container.

» The name and contact information of the generating laboratory or personnel.

e Waste Accumulation and Storage:
o Store the waste container in a designated, well-ventilated satellite accumulation area.
o Keep the container tightly sealed when not in use to prevent the release of vapors.

o Ensure the storage area is away from sources of ignition, such as heat, sparks, and open
flames.

» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the EHS department or contractor with a complete inventory of the waste,
including the chemical name, quantity, and hazard information.

o Do not attempt to dispose of tert-Butyl indoline-1-carboxylate down the drain or in
regular solid waste. This is a violation of environmental regulations and can pose a
significant risk to public health and the environment.

o Empty Container Disposal:

o Empty containers that previously held tert-Butyl indoline-1-carboxylate should be
managed as hazardous waste unless they have been triple-rinsed with a suitable solvent.

o The rinsate from the cleaning process must be collected and disposed of as hazardous
waste.

o Once properly decontaminated, the container can be disposed of according to your
institution's guidelines for non-hazardous waste, which may include defacing the label
before disposal.
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Experimental Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of tert-Butyl
indoline-1-carboxylate.

(Step 1: Identify and Segregate Wasttg

(Step 2: Label Waste ContaineD

:

(Step 3: Accumulate and Store Safe@

:

(’Step 4: Arrange for Professional DisposaD

(Step 5: Manage Empty Containers)

Click to download full resolution via product page

Disposal Workflow for tert-Butyl Indoline-1-carboxylate

By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and compliant disposal of tert-Butyl indoline-1-carboxylate, fostering a secure working
environment and protecting our planet. Always consult your institution's specific safety and

disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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